2-chloro-N-(2-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide

• Molecular Formula: C17H13ClN2O2S
• Molecular Weight: 344.8 g/mol
• IUPAC Name: 2-chloro-N-(2-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C17H13ClN2O2S/c1-22-13-10-6-5-9-12(13)19-16(21)15-14(20-17(18)23-15)11-7-3-2-4-8-11/h2-10H,1H3,(H,19,21)
• InChI Key: YLXUDJWUTUZNLF-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)C2=C(N=C(S2)Cl)C3=CC=CC=C3

Description

2-chloro-N-(2-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide is a chemical compound with potential biological activities. It is a thiazole derivative that has been synthesized and studied for its potential use in various scientific research applications.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-(2-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide is not fully understood. However, it is believed to exert its biological activities through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. It has also been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-chloro-N-(2-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation and oxidative stress in various animal models. Additionally, it has been shown to improve cognitive function and reduce neuronal damage in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(2-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide in lab experiments is its potential biological activities. It has been shown to have anticancer, anti-inflammatory, and neuroprotective effects, which make it suitable for use in various research applications. However, one limitation is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

There are several future directions for the study of 2-chloro-N-(2-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide. One direction is the development of more potent and selective analogs of this compound. Another direction is the investigation of its potential use in combination with other drugs or therapies for the treatment of cancer, inflammation, and neurodegenerative disorders. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 2-chloro-N-(2-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide involves the reaction of 2-chloro-4-phenylthiazole-5-carboxylic acid with 2-methoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions for several hours. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

2-chloro-N-(2-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has potential biological activities that make it suitable for use in various scientific research applications. It has been studied for its potential use as an anticancer agent, anti-inflammatory agent, and antiviral agent. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.